1-Cyclopropyl-3-methyl-1-prop-2-enylurea

• IUPAC Name: 1-cyclopropyl-3-methyl-1-prop-2-enylurea
• InChI: InChI=1S/C8H14N2O/c1-3-6-10(7-4-5-7)8(11)9-2/h3,7H,1,4-6H2,2H3,(H,9,11)
• InChI Key: FHFCDJDJNRMZOW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N(CC=C)C1CC1
• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol

Description

1-Cyclopropyl-3-methyl-1-prop-2-enylurea is a substituted urea derivative characterized by a cyclopropyl group and a prop-2-enyl (allyl) moiety. Urea derivatives are widely studied for their structural versatility and applications in pharmaceuticals, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Cyclopropyl-3-methyl-1-prop-2-enylurea typically involves the reaction of cyclopropylamine with methyl isocyanate, followed by the addition of prop-2-enyl isocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

• Cyclopropylamine reacts with methyl isocyanate to form an intermediate.
• The intermediate is then reacted with prop-2-enyl isocyanate to yield 1-Cyclopropyl-3-methyl-1-prop-2-enylurea.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

1-Cyclopropyl-3-methyl-1-prop-2-enylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Conditions for substitution reactions vary depending on the specific groups involved but often include catalysts and solvents to facilitate the reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopropyl ketones, while reduction could produce cyclopropylamines.

Scientific Research Applications

1-Cyclopropyl-3-methyl-1-prop-2-enylurea has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity, including antimicrobial and antiviral properties.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-3-methyl-1-prop-2-enylurea involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 1-Cyclopropyl-3-methyl-1-prop-2-enylurea and analogous compounds:

Compound Name	Key Substituents	Molecular Weight (g/mol)	Key Properties/Applications
1-Cyclopropyl-3-methyl-1-prop-2-enylurea	Cyclopropyl, methyl, allyl	Not provided	Hypothesized applications in agrochemicals (due to cyclopropyl stability) or polymer chemistry.
3-[3-(Dimethylamino)propyl]-1-phenylurea	Phenyl, dimethylaminopropyl	221.30	Limited toxicity data; potential use in drug discovery (urea-based pharmacophores) .
1-Cyclopropylpyrrolidin-3-amine	Cyclopropyl, pyrrolidine	126.20	Amine functionality suggests use as a building block in bioactive molecule synthesis .
1-[2-chloro-3-(cyclohexylcarbamoylamino)propyl]-3-cyclohexylurea	Chloro, cyclohexyl	Not provided	Likely high hydrophobicity; potential herbicide or enzyme inhibitor candidate .

Structural and Functional Differences

• Cyclopropyl vs.
• Allyl vs. Chloro Substituents : The allyl group in the target compound may enable conjugation or polymerization, whereas chloro substituents (e.g., in ’s compound) typically enhance electrophilicity and binding to biological targets .
• Urea Backbone Variations : All compounds share a urea core, but substituents dictate hydrogen-bonding patterns. For example, cyclohexyl groups () may disrupt crystal packing compared to smaller methyl/cyclopropyl groups .

Physicochemical Properties

• Solubility: The allyl group in the target compound may reduce solubility in polar solvents compared to dimethylaminopropyl or pyrrolidine substituents .
• Thermal Stability: Cyclopropyl rings are known to enhance thermal stability due to their rigid structure, which could favor solid-state applications .